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Compound of Interest

Compound Name: Monoethanolamine lauryl sulfate

Cat. No.: B1606115

An In-depth Technical Guide to the Physical and Chemical Properties of Monoethanolamine
Lauryl Sulfate

For Researchers, Scientists, and Drug Development
Professionals

Introduction: Monoethanolamine Lauryl Sulfate (MEA-Lauryl Sulfate) is an anionic surfactant
widely utilized in the cosmetic, personal care, and pharmaceutical industries.[1][2] Its popularity
stems from its excellent foaming, emulsifying, and cleansing properties, coupled with a
reputation for being milder on the skin compared to other sulfates.[1] This technical guide
provides a comprehensive overview of the core physical and chemical properties of MEA-
Lauryl Sulfate, detailed experimental protocols for their characterization, and visual
representations of key processes and mechanisms.

Core Physical and Chemical Properties

The fundamental properties of MEA-Lauryl Sulfate are summarized below. These values are
critical for formulation development, quality control, and predicting its behavior in various
applications.

General and Physical Properties
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Property Value/Description Source(s)

Clear to slightly yellow liquid at
Appearance [1]
room temperature.

Odor Distinctive. [1]

- Good solubility in water;
Solubility ) o [1]
insoluble in oils.

Density Approximately 1.03 g/mL. [1]

. , ~492.50 °C @ 760.00 mm Hg
Boiling Point . [3]
(estimated).

_ ~485.00 °F (251.60 °C)
Flash Point . [3]
(estimated).

Chemical and Surfactant Properties

Property Value/Description Source(s)

Monoethanolamine Lauryl

Chemical Name Sulfate [11[2]
INCI Name MEA-Lauryl Sulfate [1]
CAS Number 4722-98-9 [4]
Molecular Formula C14H33NOsS [2][4]
Molar Mass Approximately 327.48 g/mol . [4]
pH (as supplied) 3.0t04.0 [1]
Critical Micelle Concentration Varies; a key parameter 5]
(CMC) determined experimentally.

logP (o/w) 5.395 (estimated). [3]

Synthesis and Mechanism of Action
Synthesis of Monoethanolamine Lauryl Sulfate
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The synthesis of MEA-Lauryl Sulfate is a multi-step process involving the sulfation of lauryl

alcohol followed by neutralization with monoethanolamine.[1]

(Lauryl Alcohol)i

Raw Materials

Sulfating Agent )

((e.g., Sulfuric Acid)

—(Monoethanolamine (MEA))

Synthesis Process

Step 1: Sulfation

Lauryl Sulfuric Agi

Step 2: Neutralization

Step 3: Purification

MEA-Lauryl Sulfate

Click to download full resolution via product page

Caption: Synthesis workflow for Monoethanolamine Lauryl Sulfate.
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Mechanism of Action: Micelle Formation

As a surfactant, MEA-Lauryl Sulfate reduces the surface tension of a liquid.[2] Above a specific
concentration, the Critical Micelle Concentration (CMC), individual surfactant molecules
(monomers) aggregate to form micelles. These structures are crucial for the cleansing and
emulsifying actions, as their hydrophobic cores can encapsulate oils and dirt, which can then

be washed away.[6]

Caption: The process of micelle formation by surfactants.

Experimental Protocols

Accurate characterization of MEA-Lauryl Sulfate requires standardized experimental
procedures. Below are detailed methodologies for determining its key properties.

General Experimental Workflow

The following diagram outlines a typical workflow for the physical and chemical characterization
of a surfactant like MEA-Lauryl Sulfate.
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Caption: General workflow for surfactant characterization.

Protocol for Viscosity Measurement

Objective: To determine the viscosity of MEA-Lauryl Sulfate solutions at various concentrations.

Apparatus:

Rotational viscometer[7][8]

Beakers

Precision scale

Magnetic stirrer and stir bar[8]
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o Thermostatically controlled water bath (optional, for temperature control)
Procedure:

Solution Preparation: Prepare a series of agueous solutions of MEA-Lauryl Sulfate at
different concentrations (e.g., measured in parts per million or weight percent). Ensure the
surfactant is fully dissolved using a magnetic stirrer.[8]

Instrument Calibration: Calibrate the viscometer according to the manufacturer's instructions,
often using deionized water or a standard viscosity fluid.[9]

Measurement:

o Place a known volume of the surfactant solution into a beaker.

o Immerse the viscometer spindle into the solution to the specified depth.
o Allow the temperature of the sample to equilibrate.

o Begin rotation of the spindle at a constant speed and record the torque required.[7] The
instrument software typically calculates the dynamic viscosity in mPa-s or cP.

Data Collection: Repeat the measurement for each concentration. For non-Newtonian fluids,
measurements should be taken at various shear rates.

Cleaning: Thoroughly clean the spindle and beaker between each measurement to prevent
cross-contamination.[8]

Protocol for Surface Tension and CMC Determination

Objective: To measure the surface tension of MEA-Lauryl Sulfate solutions and determine the
Critical Micelle Concentration (CMC).

Apparatus:
o Surface Tensiometer (using Wilhelmy plate or Du Nouy ring method)[10][11]

o Beakers
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e Precision scale
e Micropipettes for accurate dilution
Procedure:

o Solution Preparation: Prepare a stock solution of MEA-Lauryl Sulfate at a concentration well
above the expected CMC. Create a series of dilutions from this stock solution.

 Instrument Setup: Calibrate the tensiometer using a liquid with a known surface tension,
such as deionized water. Ensure the platinum plate or ring is impeccably clean.

¢ Measurement:

o Starting with the most dilute solution, measure the surface tension. The Wilhelmy plate
method involves immersing a plate into the liquid and measuring the force exerted on it.
[11]

o The Du Noly ring method measures the force required to pull a platinum ring from the
liquid's surface.[3]

o Data Collection: Measure the surface tension for each concentration, moving from most
dilute to most concentrated.

e CMC Determination:

o Plot the measured surface tension (y) as a function of the logarithm of the surfactant
concentration (log C).[12]

o The plot will typically show a sharp decrease in surface tension followed by a plateau.

o The CMC is the concentration at the point of intersection between the two linear portions
of the graph.[5][12]

Protocol for CMC Determination via Conductivity

Objective: To determine the CMC of an ionic surfactant like MEA-Lauryl Sulfate by measuring
the change in electrical conductivity.
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Apparatus:

Conductivity meter with a temperature-compensated probe

Beakers

Precision scale

Magnetic stirrer
Procedure:

o Solution Preparation: Prepare a series of MEA-Lauryl Sulfate solutions of varying
concentrations in deionized water.

e Measurement:

o Immerse the conductivity probe in each solution.

o Allow the reading to stabilize and record the specific conductivity (in pS/cm or mS/cm).
e Data Analysis:

o Plot the specific conductivity versus the surfactant concentration.[12]

o The graph will show two linear regions with different slopes. Below the CMC, conductivity
increases steadily with concentration. Above the CMC, the slope of the line changes
because the newly formed micelles have a lower mobility than the individual ions.

o The CMC is the concentration at which the break in the slope occurs.[12]

Disclaimer: This document is intended for informational purposes for a technical audience. All
experimental work should be conducted in a controlled laboratory environment, adhering to all
relevant safety protocols and using appropriate personal protective equipment. The provided
property values may vary depending on the specific grade and purity of the material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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